![molecular formula C21H24N2O4 B268992 N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide](/img/structure/B268992.png)
N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide
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Overview
Description
N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide, also known as MPB, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a selective antagonist for the TRPM8 ion channel, which is involved in the sensation of cold temperatures. The purpose of
Mechanism of Action
N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide acts as a selective antagonist for the TRPM8 ion channel, which is involved in the sensation of cold temperatures. By blocking this channel, N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide can reduce the transmission of pain signals and alter the sensation of cold temperatures. Additionally, N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide may have effects on other ion channels and receptors, although these mechanisms are not fully understood.
Biochemical and Physiological Effects:
N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide has been shown to have a variety of biochemical and physiological effects, including reducing the sensitivity to cold temperatures and reducing pain sensitivity. Additionally, N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide has been shown to have effects on the nervous system, including altering neuronal activity and synaptic transmission.
Advantages and Limitations for Lab Experiments
One advantage of using N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide in lab experiments is its selectivity for the TRPM8 ion channel, which allows for targeted manipulation of this channel without affecting other channels or receptors. Additionally, N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide has been shown to be stable and consistent in its effects across different experimental conditions. However, one limitation of using N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide is its potential for off-target effects on other channels or receptors, which may complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide, including further studies of its mechanism of action and effects on other ion channels and receptors. Additionally, N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide may have potential for use in the treatment of pain and other conditions, which could be explored in clinical trials. Finally, the development of new analogs of N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide with improved selectivity and potency could lead to new insights into the TRPM8 ion channel and its role in physiological processes.
Synthesis Methods
The synthesis of N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide involves several steps, including the reaction of 4-(4-morpholinyl)benzoyl chloride with 2-propoxyaniline in the presence of a base, followed by purification through column chromatography. This method has been optimized to produce high yields of pure N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide.
Scientific Research Applications
N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide has been used in a variety of scientific research applications, including studies of the TRPM8 ion channel and its role in cold sensation. N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide has also been studied for its potential use in the treatment of pain, as TRPM8 is involved in the transmission of pain signals. Additionally, N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide has been used in studies of the nervous system, as TRPM8 is expressed in neurons.
properties
Product Name |
N-[4-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide |
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Molecular Formula |
C21H24N2O4 |
Molecular Weight |
368.4 g/mol |
IUPAC Name |
N-[4-(morpholine-4-carbonyl)phenyl]-2-propoxybenzamide |
InChI |
InChI=1S/C21H24N2O4/c1-2-13-27-19-6-4-3-5-18(19)20(24)22-17-9-7-16(8-10-17)21(25)23-11-14-26-15-12-23/h3-10H,2,11-15H2,1H3,(H,22,24) |
InChI Key |
RYOMEYOHPOEFDT-UHFFFAOYSA-N |
SMILES |
CCCOC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=O)N3CCOCC3 |
Canonical SMILES |
CCCOC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=O)N3CCOCC3 |
Origin of Product |
United States |
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